3-(3-Chloro-5-fluorophenyl)-2'-trifluoromethylpropiophenone

• IUPAC Name: 3-(3-chloro-5-fluorophenyl)-1-[2-(trifluoromethyl)phenyl]propan-1-one
• InChI: InChI=1S/C16H11ClF4O/c17-11-7-10(8-12(18)9-11)5-6-15(22)13-3-1-2-4-14(13)16(19,20)21/h1-4,7-9H,5-6H2
• InChI Key: GLDWWPOWWSBXEC-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C(=C1)C(=O)CCC2=CC(=CC(=C2)Cl)F)C(F)(F)F
• Molecular Formula: C16H11ClF4O
• DSSTOX Substance ID: DTXSID20644965
• Molecular Weight: 330.70 g/mol
• CAS RN: 898750-97-5

Description

3-(3-Chloro-5-fluorophenyl)-2'-trifluoromethylpropiophenone, also known as CFP-TFPP, is an organofluorine compound that has been studied for its potential use in a variety of applications, ranging from pharmaceuticals to materials science. CFP-TFPP is a synthetic compound, produced through a series of chemical reactions. It has been found to have a number of interesting properties, including high stability and low toxicity. In addition, it has been found to have a range of biological activities, including anti-inflammatory, antimicrobial, and anti-cancer effects. This article will discuss the synthesis method of CFP-TFPP, its scientific research applications, its mechanism of action, its biochemical and physiological effects, its advantages and limitations for lab experiments, and its potential future directions.

Scientific Research Applications

Synthesis and Chemical Properties

• Synthesis and Spectral Analysis : Research by Satheeshkumar et al. (2017) focused on the synthesis of compounds related to 3-(3-Chloro-5-fluorophenyl)-2'-trifluoromethylpropiophenone. They investigated the molecular geometry and chemical reactivity using quantum chemical studies.
• Formation of Poly(arylene ether)s : In a study by Liaw et al. (2007), novel 2-trifluoromethyl-activated bisfluoro monomers were synthesized using a Suzuki-coupling reaction, which is potentially applicable for creating new polymers.
• Development of Novel Arylene Ether Polymers : The work of Huang et al. (2007) also involved the synthesis of arylene ether polymers with high glass-transition temperatures and good solubility in organic solvents, suggesting applications in materials science.

Applications in Material Science

• Optical and Dielectric Properties : Jang et al. (2007) in their study Effects of Internal Linkage Groups investigated the impact of different groups on the optical properties of fluorinated polyimides, highlighting the potential for use in electronic and optical applications.
• Polymer Stability and Solubility : In another study by Banerjee et al. (1999), the focus was on novel poly(arylene ether)s with pendent trifluoromethyl groups, showing high thermal stability and solubility in organic solvents, making them suitable for advanced material applications.

Molecular Structure Analysis

• Crystal Structure of Related Compounds : Research like that of Jeon et al. (2014) on the crystal structure of flufenoxuron, a benzoylurea pesticide, offers insights into the molecular structures of similar compounds.

Potential Applications in Medicinal Chemistry

• Synthesis and Antipathogenic Activity : Limban et al. (2011) in their work Synthesis, Spectroscopic Properties, and Antipathogenic Activity synthesized acylthioureas related to this compound and tested their interaction with bacterial cells, suggesting potential in developing antimicrobial agents.